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Compound of Interest

Compound Name: Mercury-203

Cat. No.: B1206167 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

Mercury-203 (Hg-203) is paramount. This radionuclide presents a dual threat due to its

chemical toxicity and radioactive emissions. Adherence to strict safety protocols, proper use of

personal protective equipment (PPE), and established disposal plans are critical to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is necessary to protect against both chemical and radiological

hazards associated with Mercury-203. The minimum required PPE includes disposable gloves,

a lab coat, and safety glasses.[1] For handling anything beyond simple aliquoting from a stock

vial, a more comprehensive set of PPE is crucial.

Core PPE Requirements:

Hand Protection: Double gloving is recommended. Nitrile, PVC, or latex gloves are suitable

for elemental mercury.[2] For organo-alkyl mercury compounds, laminate-style gloves (e.g.,

Silver Shield) with outer heavy-duty nitrile or neoprene gloves are required.[2] Gloves should

be changed frequently.[3]

Body Protection: A lab coat is a minimum requirement.[4][5] For operations with a higher risk

of splashes or contamination, chemical-resistant aprons or coveralls, such as ChemSplash®,

are recommended.[6][7]
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Eye and Face Protection: Chemical safety goggles are essential.[6] A face shield worn over

safety goggles may be necessary to protect against splashes.[6][8]

Respiratory Protection: Work with open sources of Mercury-203 should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[5][8] If a fume hood is not

feasible or for spill response, a respirator with cartridges specific for mercury vapor is

required.[2][9] For higher concentrations, a full-face respirator or a self-contained breathing

apparatus (SCBA) may be necessary.[2]

Foot Protection: Disposable booties should be worn if there is a risk of floor contamination.[5]

Radiation-Specific Protection
Due to the radioactive nature of Mercury-203, additional precautions are necessary to protect

against beta and gamma radiation.

Dosimetry: All personnel handling Mercury-203 must wear whole-body and ring dosimeters

to monitor radiation exposure.[1][10] Urine assays may be required following spills or

contamination incidents to assess internal exposure.[1]

Shielding: Stock vials and experimental containers must be shielded with lead.[11] A lead

thickness of 0.2 cm will reduce the radiation intensity by 50% (Half-Value Layer), while 4.3

mm of lead will reduce the gamma dose rate by 90%.[10][11] For beta emissions, less than 1

mm of plastic (e.g., Plexiglas) will provide adequate shielding.[1][10] Always work behind

appropriate shielding.[3]

Remote Handling: To minimize direct exposure, use tongs or other remote handling tools

when manipulating unshielded sources or potentially contaminated containers.[1][11]

Quantitative Safety Data
The following tables summarize key quantitative data for the safe handling of Mercury-203.
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Physical Characteristics Value

Half-life 47 days[11]

Beta Emissions (Max Energy) 0.210 MeV[11]

Gamma Emissions 0.279 MeV[11]

Beta Maximum Range in Air 34 cm[11]

Beta Maximum Range in Tissue 0.04 cm[11]

Beta Maximum Range in Plexiglas 0.04 cm[11]

Radiation Dose Rates (Unshielded Point

Source)
Value

Skin Dose Rate at 30 cm 15.2 mrem/hour/mCi[11]

Deep Tissue Dose Rate at 30 cm 1.63 mrem/hour/mCi[11]

Epidermal Basal Cell Dose Rate from Skin

Contamination (1 µCi/cm²)
3296 mrem/hour[11]

Exposure Limits & Shielding Value

Annual Limit on Intake (Ingestion) 500 µCi[10][11]

Annual Limit on Intake (Inhalation) 800 µCi[10][11]

Lead Half-Value Layer 0.2 cm[11]

Lead Shielding for 90% Gamma Reduction 4.3 mm[10]

Plastic Shielding for Beta Absorption < 1 mm[10]

Experimental Protocols and Workflows
Standard Operating Procedure (SOP) for Handling Mercury-203
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A detailed SOP is essential and should be readily available in the laboratory.[8][12] The SOP

should include procedures for preparation, handling, and waste disposal.

Preparation:

Designate a specific work area for handling Mercury-203.

Cover the work surface with plastic-backed absorbent paper.

Assemble all necessary materials, including PPE, shielding, handling tools, and waste

containers.

Ensure a calibrated survey meter (e.g., G-M detector) is operational and accessible.[1][11]

Handling:

Don all required PPE.

Place the shielded stock vial in the designated work area.

Use remote handling tools to manipulate the vial and transfer the required amount of

Mercury-203.

Perform all operations that may produce aerosols or vapors within a certified chemical fume

hood.[5]

Continuously monitor the work area and your hands and clothing for contamination with a

survey meter.

After handling, secure all containers and store them in a properly shielded and labeled

location.

Post-Handling:

Survey the work area, equipment, and yourself for any contamination.

Decontaminate any affected areas immediately.
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Dispose of all contaminated waste in the appropriate, shielded containers.

Remove and dispose of PPE in the designated radioactive waste stream.

Wash hands thoroughly after removing gloves.

Mercury-203 Handling Workflow
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Preparation Phase

Handling Phase

Post-Handling Phase

Designate & Prepare Work Area

Assemble PPE, Shielding, & Tools

Verify Survey Meter Operation

Don Personal Protective Equipment

Place Shielded Source in Work Area

Use Remote Tools for Transfer

Continuously Monitor for Contamination

Secure & Store Hg-203

Survey Work Area, Self, & Equipment

Decontaminate as Necessary

Dispose of Radioactive Waste

Remove & Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Mercury-203.
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Disposal Plan
Proper disposal of Mercury-203 waste is crucial to prevent environmental contamination and

ensure regulatory compliance. All waste containing mercury is considered hazardous waste.

[13]

Waste Segregation and Disposal:

Solid Wastes: Contaminated items such as gloves, absorbent paper, and plasticware should

be placed in a designated, shielded, and clearly labeled radioactive waste container for

decay-in-storage or off-site disposal.[11]

Liquid Wastes: Aqueous waste may be disposed of via the sewer system, but strict

laboratory disposal limits apply (e.g., 3 mCi per month).[11] Liquid scintillation wastes must

be collected for off-site radioactive waste disposal.[11]

Sharps: Contaminated needles and other sharps must be placed in a puncture-resistant

radioactive sharps container.

Packaging: All waste containers must be clearly labeled with the radionuclide (Hg-203),

activity level, and date.

Spill Response
In the event of a Mercury-203 spill, immediate and proper response is critical to contain the

contamination and minimize exposure.

Immediate Actions:

Evacuate: Immediately evacuate the affected area.[4]

Alert: Notify your institution's Radiation Safety Officer and follow their emergency

procedures.

Isolate: Restrict access to the spill area to prevent the spread of contamination.[5]

Ventilate: If safe to do so, increase ventilation to the outside.[14]
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Cleanup Procedure for Minor Spills:

Only trained personnel with appropriate PPE, including respiratory protection, should

perform the cleanup.[15]

Use a mercury spill kit containing absorbent powder that amalgamates with the mercury.[5]

Do not use a standard vacuum cleaner, as this will vaporize and spread the mercury.[13][15]

Collect all contaminated materials and place them in a sealed container for radioactive waste

disposal.

After cleanup, the area must be thoroughly surveyed with a radiation detector and a mercury

vapor analyzer to ensure decontamination is complete.[15]
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Assess Task Risk

Low Risk?
(e.g., Aliquoting)

High Risk?
(e.g., Open Source, Spill)

No

Minimum PPE:
- Lab Coat

- Safety Glasses
- Double Gloves

Yes

Enhanced PPE:
- Min. PPE +
- Face Shield

- Chem-Resistant Apron
- Fume Hood Use

Yes

Full PPE:
- Enhanced PPE +

- Respirator
- Disposable Coveralls

- Booties

Spill/Emergency

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. case.edu [case.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1206167?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206167?utm_src=pdf-custom-synthesis
https://case.edu/ehs/sites/default/files/2024-06/Hg203.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. www-group.slac.stanford.edu [www-group.slac.stanford.edu]

3. uwm.edu [uwm.edu]

4. Mercury Handling Safety: Protocols and Precautions in Laboratory Settings - The Safety
Master - TSM TheSafetyMaster Private Limited [thesafetymaster.com]

5. hse.kaust.edu.sa [hse.kaust.edu.sa]

6. CCOHS: Mercury [ccohs.ca]

7. int-enviroguard.com [int-enviroguard.com]

8. concordia.ca [concordia.ca]

9. nj.gov [nj.gov]

10. ehs.stanford.edu [ehs.stanford.edu]

11. ehs.princeton.edu [ehs.princeton.edu]

12. ehs.gatech.edu [ehs.gatech.edu]

13. drs.illinois.edu [drs.illinois.edu]

14. Mercury | Health & Safety | Health and Safety Department [health-safety.ed.ac.uk]

15. eTool : Hospitals - Hospital-wide Hazards - Mercury | Occupational Safety and Health
Administration [osha.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Mercury-203]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206167#personal-protective-equipment-for-
handling-mercury-203]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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